Cas no 1092292-66-4 (3-amino-1-{3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-yl}propan-1-one)
3-amino-1-{3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-yl}propan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-Propanone, 3-amino-1-(3,5,6,7-tetrahydrospiro[4H-imidazo[4,5-c]pyridine-4,4'-piperidin]-1'-yl)-
- 3-Amino-1-(3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidin]-1'-yl)propan-1-one
- 3-amino-1-{3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-yl}propan-1-one
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- MDL: MFCD11108907
- Inchi: 1S/C13H21N5O/c14-5-1-11(19)18-7-3-13(4-8-18)12-10(2-6-17-13)15-9-16-12/h9,17H,1-8,14H2,(H,15,16)
- InChI Key: ZSXXHJYNXRNDHB-UHFFFAOYSA-N
- SMILES: C(N1CCC2(CC1)NCCC1N=CNC2=1)(=O)CCN
3-amino-1-{3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-yl}propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-303136-0.05g |
3-amino-1-{3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-yl}propan-1-one |
1092292-66-4 | 0.05g |
$372.0 | 2023-09-06 | ||
| Enamine | EN300-303136-0.1g |
3-amino-1-{3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-yl}propan-1-one |
1092292-66-4 | 0.1g |
$389.0 | 2023-09-06 | ||
| Enamine | EN300-303136-0.25g |
3-amino-1-{3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-yl}propan-1-one |
1092292-66-4 | 0.25g |
$407.0 | 2023-09-06 | ||
| Enamine | EN300-303136-0.5g |
3-amino-1-{3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-yl}propan-1-one |
1092292-66-4 | 0.5g |
$425.0 | 2023-09-06 | ||
| Enamine | EN300-303136-1.0g |
3-amino-1-{3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-yl}propan-1-one |
1092292-66-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-303136-2.5g |
3-amino-1-{3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-yl}propan-1-one |
1092292-66-4 | 2.5g |
$867.0 | 2023-09-06 | ||
| Enamine | EN300-303136-5.0g |
3-amino-1-{3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-yl}propan-1-one |
1092292-66-4 | 5.0g |
$1280.0 | 2023-02-26 | ||
| Enamine | EN300-303136-10.0g |
3-amino-1-{3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-yl}propan-1-one |
1092292-66-4 | 10.0g |
$1900.0 | 2023-02-26 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1364090-50mg |
3-Amino-1-(3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidin]-1'-yl)propan-1-one |
1092292-66-4 | 95% | 50mg |
¥8704.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1364090-100mg |
3-Amino-1-(3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidin]-1'-yl)propan-1-one |
1092292-66-4 | 95% | 100mg |
¥8397.00 | 2024-08-09 |
3-amino-1-{3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-yl}propan-1-one Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 3-amino-1-{3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-yl}propan-1-one
Comprehensive Overview of 3-amino-1-{3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-yl}propan-1-one (CAS No. 1092292-66-4)
The compound 3-amino-1-{3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-yl}propan-1-one, identified by its CAS No. 1092292-66-4, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique spirocyclic structure, combining imidazo[4,5-c]pyridine and piperidine moieties, makes it a promising candidate for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors. Researchers are increasingly exploring its potential in treating neurological disorders and inflammatory diseases, aligning with current trends in precision medicine.
In recent years, the demand for spirocyclic compounds like 3-amino-1-{3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-yl}propan-1-one has surged due to their conformational rigidity and enhanced binding affinity. This molecule's amino-propanone side chain further enhances its solubility and bioavailability, addressing common challenges in drug formulation. A growing body of literature highlights its role in modulating neurotransmitter pathways, making it relevant to studies on Alzheimer's disease and Parkinson's disease—topics frequently searched in academic and medical communities.
The synthesis of CAS No. 1092292-66-4 involves multi-step organic reactions, including spirocyclization and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its structural integrity. Given the rise of AI-driven drug design, computational models have also been used to predict its interactions with biological targets, a topic frequently queried in cheminformatics forums.
From an industrial perspective, 3-amino-1-{3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-yl}propan-1-one is often discussed in the context of patented intermediates and custom synthesis services. Its applications extend to high-throughput screening (HTS) libraries, where it serves as a scaffold for novel therapeutics. Environmental and regulatory considerations, such as REACH compliance, are also frequently associated with its commercial use, reflecting broader industry concerns.
In summary, CAS No. 1092292-66-4 represents a versatile and scientifically valuable compound with broad implications for modern drug development. Its structural complexity and functional adaptability position it at the forefront of research into central nervous system (CNS) disorders and inflammatory pathways, resonating with both academic and industrial stakeholders.
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